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Abstract
The P110 peptide is a selective inhibitor of the mitochondrial fission protein Drp1 (dynamin-

related protein 1), widely utilized in neuroprotection and ischemia research.[1][2] Structurally, it

comprises a functional Drp1-derived homology sequence conjugated to the TAT cell-

penetrating motif. This application note details a robust protocol for the synthesis of P110 using

Fmoc solid-phase peptide synthesis (SPPS). Special emphasis is placed on the trifluoroacetic

acid (TFA) cleavage step, which is critical due to the peptide's high arginine content (7

residues). We provide an optimized cleavage cocktail formulation to prevent Pbf-sulfonylium

ion re-attachment and ensure high crude purity.

Introduction & Chemical Strategy
The Challenge of P110
P110 is a 20-mer peptide (Sequence: YGRKKRRQRRRGGDLLPRGS-NH₂).[1] Its synthesis

presents specific chemical challenges:

High Cationic Charge: The TAT domain contains 7 Arginine and 2 Lysine residues. In Fmoc

chemistry, the bulky 2,2,4,6,7-pentamethyldihydrobenzofuran-5-sulfonyl (Pbf) protecting
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groups on Arginine result in significant steric crowding on the resin.

Cleavage By-products: Upon TFA cleavage, the removal of 7 Pbf groups generates a high

concentration of reactive sulfonylium cations. Without adequate scavenging, these

electrophiles can alkylate the single Tyrosine residue or re-attach to the peptide chain,

reducing yield.

Synthetic Route Selection
Chemistry: Fmoc/tBu SPPS.

Solid Support:Rink Amide MBHA Resin. The C-terminal amide is essential for the biological

stability and activity of P110. Low loading (0.3 – 0.4 mmol/g) is recommended to mitigate

steric hindrance from the bulky Pbf-protected Arginines.

Coupling Reagents: HCTU/DIEA is preferred for its high reactivity, essential for driving the

coupling of bulky Arginine residues.

Experimental Protocol
Materials & Reagents

Reagent Grade/Specification Function

Rink Amide MBHA Resin Loading: 0.35 mmol/g Solid Support

Fmoc-Amino Acids HPLC Grade (>99%) Building Blocks

Piperidine 20% v/v in DMF Fmoc Deprotection

HCTU 0.4 M in DMF Activator

DIEA (Diisopropylethylamine) Peptide Grade Base

TFA (Trifluoroacetic acid) Biograde (>99.5%) Cleavage Agent

TIPS (Triisopropylsilane) Scavenger Carbocation Quencher

Phenol Crystalline Tyr Protector/Scavenger

Diethyl Ether Anhydrous, cooled to -20°C Precipitant
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Synthesis Workflow (Automated or Manual)
Step 1: Resin Swelling[3]

Weigh 0.1 mmol of Rink Amide resin.[3]

Swell in DMF for 30 minutes.

Rationale: Solvation of the polystyrene matrix exposes reactive amine sites.

Step 2: Fmoc Deprotection

Reagent: 20% Piperidine in DMF.[3]

Cycle: 2 x 5 minutes.

Wash: 5 x DMF.[3]

Step 3: Amino Acid Coupling

Stoichiometry: 5 equivalents (AA) : 5 eq (HCTU) : 10 eq (DIEA).

Time: 45 minutes at Room Temperature.

Critical Optimization for P110: Perform Double Coupling for all Arginine (R) residues in the

TAT sequence (Residues 3, 6, 7, 9, 10, 11, 18).

Checkpoint: Perform a Kaiser Test (ninhydrin) after difficult couplings. If blue (positive),

repeat coupling.

Cleavage & Deprotection (The Critical Step)
This step removes the peptide from the resin and strips all side-chain protecting groups (Pbf,

Boc, tBu, Trt).

Cocktail Formulation (Reagent K-modified for High Arg): For 0.1 mmol scale (approx. 500mg

peptide-resin), prepare 10 mL of cocktail:

TFA: 8.25 mL (82.5%)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenol: 0.5 g (5%) – Protects Tyrosine

Water: 0.5 mL (5%) – Hydrolysis of esters

Thioanisole: 0.5 mL (5%) – Accelerates Pbf removal

TIPS: 0.25 mL (2.5%) – Scavenges trityl/tBu cations

Protocol:

Wash the resin 3x with DCM and dry under nitrogen.

Add the cooled cleavage cocktail to the resin.

Reaction Time: Shake gently for 3.5 to 4.0 hours.

Note: Standard cleavage is 2 hours. P110 requires extended time to ensure complete

removal of 7 Pbf groups.

Filter the resin to remove beads; collect the filtrate (peptide solution).

Post-Cleavage Workup
Precipitation: Dropwise add the TFA filtrate into 40 mL of ice-cold diethyl ether.

Centrifugation: Centrifuge at 3000 x g for 5 minutes at 4°C. Decant the supernatant.

Wash: Resuspend the pellet in fresh cold ether, vortex, and centrifuge again (Repeat 2x).

Drying: Dry the pellet under vacuum or nitrogen flow.

Lyophilization: Dissolve the crude white powder in Water/Acetonitrile (80:20) and freeze-dry.

Visualization
Synthesis Workflow Diagram
The following diagram outlines the logical flow of the synthesis, highlighting the critical "Double

Couple" decision point for the TAT domain.
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Caption: Step-by-step SPPS workflow for P110, emphasizing the double-coupling strategy for

Arginine residues.

Mechanism of Pbf Removal & Scavenging
Understanding the chemistry prevents errors. The diagram below illustrates why the specific

scavenger cocktail is necessary.
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Clean P110 Peptide
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Caption: Mechanism of Arg(Pbf) deprotection. Scavengers intercept reactive cations to prevent

permanent peptide modification.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield
Aggregation of TAT sequence

during synthesis.

Use Pseudoproline dipeptides

(Fmoc-Leu-Ser(PsiMe,Me)pro-

OH) at the LS junction if

available, or switch to PEG-

based resin (e.g., ChemMatrix)

for better swelling.

Incomplete Deprotection
Pbf groups remaining on

Arginine.

Extend cleavage time to 4

hours. Ensure the cleavage

cocktail is fresh.

Yellow/Brown Crude
Oxidation or insufficient

scavenging.

Ensure Phenol is included in

the cocktail.[4] Keep the

cleavage vessel protected from

light.

Deletion Sequences
Steric hindrance during

coupling.

Use Double Coupling for all

Arg residues. Switch to HATU

activator for difficult steps.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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